Cas no 1805959-54-9 (4-Amino-2-cyano-3-(difluoromethyl)pyridine)

• Product Name: 4-Amino-2-cyano-3-(difluoromethyl)pyridine
• CAS No: 1805959-54-9
• MF: C₇H₅F₂N₃
• MW: 169.131507635117
• CID: 4845882
• Update Time: 2023-08-19

4-Amino-2-cyano-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-cyano-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H5F2N3/c8-7(9)6-4(11)1-2-12-5(6)3-10/h1-2,7H,(H2,11,12)
• InChI Key： BQNCXKYRHMJUAJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC=CC=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 0.8
• Topological Polar Surface Area: 62.7